4-Methyl-2-methylene-1-(1methylethylidene)-cyclohexane
Overview
Description
4-Methyl-2-methylene-1-(1methylethylidene)-cyclohexane belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. 4-Methyl-2-methylene-1-(1methylethylidene)-cyclohexane is considered to be a practically insoluble (in water) and relatively neutral molecule. 4-Methyl-2-methylene-1-(1methylethylidene)-cyclohexane has been primarily detected in saliva. Within the cell, 4-methyl-2-methylene-1-(1methylethylidene)-cyclohexane is primarily located in the membrane (predicted from logP) and cytoplasm.
4-Methyl-2-methylene-1-(1methylethylidene)-cyclohexane is a p-menthane monoterpenoid.
Scientific Research Applications
Antiproliferative Agents
Research has revealed the synthesis of dispiroindole derivatives, including compounds with structural similarities to 4-Methyl-2-methylene-1-(1methylethylidene)-cyclohexane. These derivatives have shown potential as antiproliferative agents, exhibiting mild antitumor properties against various human tumor cell lines. Their activities in some cases were found to be comparable to the reference standard Doxorubicin, a known chemotherapeutic agent (George, Ismail, Stawinski, & Girgis, 2013).
properties
Product Name |
4-Methyl-2-methylene-1-(1methylethylidene)-cyclohexane |
|---|---|
Molecular Formula |
C11H18 |
Molecular Weight |
150.26 g/mol |
IUPAC Name |
4-methyl-2-methylidene-1-propan-2-ylidenecyclohexane |
InChI |
InChI=1S/C11H18/c1-8(2)11-6-5-9(3)7-10(11)4/h9H,4-7H2,1-3H3 |
InChI Key |
CDVJOIYHIIZJKX-UHFFFAOYSA-N |
Canonical SMILES |
CC1CCC(=C(C)C)C(=C)C1 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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